BE“GHE Foundational & Exploratory

Check Availability & Pricing

Myristyl Laurate molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Myristyl Laurate

Cat. No.: B1583635

A Technical Overview of Myristyl Laurate

Myristyl laurate, a notable ester of myristyl alcohol and lauric acid, serves various functions in
scientific and industrial applications. This document provides a detailed examination of its
chemical and physical properties, synthesis, and primary applications, tailored for professionals
in research and drug development.

Myristyl laurate, also known as tetradecyl dodecanoate, is recognized for its properties as a
surfactant, dispersing agent, emulsion stabilizer, and lubricant.[1] Its utility extends to the
cosmetics industry, where it is used in skin and hair care formulations.[2]

Chemical and Physical Properties

The fundamental characteristics of myristyl laurate are summarized in the table below,
providing a clear reference for its quantitative data.
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Property

Value

Molecular Formula

C26H5202[1][3][4]

Molecular Weight 396.69 g/mol

IUPAC Name tetradecyl dodecanoate
CAS Number 22412-97-1
Appearance Solid

Boiling Point 438.7°C at 760 mmHg
Density 0.86 g/cm?3

Flash Point 225.6°C

Water Solubility

0.35 ng/L at 25°C

Purity

>99%

Synthesis Protocol: Esterification

The primary method for synthesizing myristyl laurate is through the esterification of myristyl

alcohol with lauric acid. This reaction can be catalyzed in several ways, including acid-

catalyzed esterification or through enzymatic catalysis using lipases, which allows for milder

reaction conditions and can yield high-purity products.

General Experimental Workflow:

» Reactant Preparation: Equimolar amounts of myristyl alcohol and lauric acid are measured

and added to a suitable reaction vessel.

o Catalyst Addition: An appropriate catalyst, such as an acid catalyst or a lipase, is introduced

to the mixture.

e Reaction Conditions: The mixture is heated and stirred. The specific temperature and

reaction time will depend on the catalyst used. The reaction is typically carried out under

conditions that facilitate the removal of water, a byproduct of the esterification, to drive the

equilibrium towards the product.

© 2025 BenchChem. All rights reserved.

2/4 Tech Support


https://www.alfa-chemistry.com/product/myristyl-laurate-cas-22412-97-1-105106.html
https://www.larodan.com/product/myristyl-laurate/
https://www.biosynsis.com/myristyl-laurate-item-10028.html
https://www.benchchem.com/product/b1583635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

¢ Purification: Upon completion, the crude product is purified. This may involve steps such as
washing to remove the catalyst and unreacted acid, followed by distillation or recrystallization

to isolate the pure myristyl laurate.

The following diagram illustrates the synthesis of myristyl laurate from its precursors.
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Caption: Synthesis of Myristyl Laurate via Esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Myristyl Laurate molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583635#myristyl-laurate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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